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Compound of Interest

Compound Name: Binapacryl

Cat. No.: B1667083 Get Quote

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides critical, step-by-step guidance for the safe handling, operation, and

disposal of Binapacryl. Adherence to these protocols is essential to mitigate the significant

health and environmental risks associated with this substance. Binapacryl is a toxic fungicide

and miticide; though its use is now largely obsolete, it may still be present in research settings.

[1][2] It is readily metabolized in the body to form Dinoseb, a highly toxic compound.[2][3][4]

Personal Protective Equipment (PPE)
All personnel handling Binapacryl must use the following personal protective equipment to

prevent exposure. The substance can be absorbed through inhalation, skin contact, and

ingestion.[3][4]
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PPE Category Specification Rationale

Respiratory Protection

Particulate filter respirator (P3

filter for toxic particles)

adapted to the airborne

concentration of the

substance.[3][4]

Prevents inhalation of

aerosolized particles or dust.

Hand Protection
Protective gloves (chemical-

resistant).[3][4]
Prevents dermal absorption.

Eye Protection
Safety goggles or a face

shield.[3][4]

Protects eyes from dust and

splashes.

Body Protection

Protective clothing, including

long-sleeved shirts and pants.

[3][4][5]

Prevents skin contact with the

substance.

It is recommended to follow the standards outlined in the FAO Guidelines for Personal

Protection when Working with Pesticides in Tropical Climates (1990).[5][6]

Safe Handling and Storage Protocols
Operational Plan:

Ventilation: Always handle Binapacryl in a well-ventilated area, utilizing local exhaust

systems to minimize dust and aerosol dispersion.[3][7]

Hygiene Practices:

Do not eat, drink, or smoke in areas where Binapacryl is handled or stored.[3][4]

Wash hands thoroughly with soap and water before eating, drinking, or smoking.[3][4]

After handling, wash hands and face, and gargle.[8]

Containment: Keep the substance in a well-closed, properly labeled container.[3] Seal the

container immediately after use.[8]
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Exposure Avoidance: Prevent the dispersion of dust.[3][4] Avoid exposure to adolescents

and children.[3][7]

Storage Plan:

Store in a cool, well-ventilated room.[3]

Keep containers tightly closed.[3]

Store separately from food and feedstuffs.[3][4]

Emergency First Aid Procedures
Immediate medical attention is required in all cases of suspected exposure.[3][4] Effects may

be delayed, and medical observation is indicated.[3][7]
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Exposure Route First Aid Protocol

Inhalation

1. Immediately move the person to fresh air. 2.

Allow the person to rest. 3. If breathing is

difficult, artificial respiration may be necessary.

4. Seek immediate medical attention.[3][4]

Skin Contact

1. Immediately remove all contaminated

clothing. 2. Flush the affected skin with plenty of

soap and water for at least 15 minutes. 3. Seek

immediate medical attention.[3][5][6]

Eye Contact

1. Immediately flush the eyes with plenty of

water for at least 15 minutes. 2. If present,

remove contact lenses if it is easy to do so. 3.

Occasionally lift the upper and lower eyelids to

ensure complete rinsing. 4. Seek immediate

medical attention.[3][5][6]

Ingestion

1. Do NOT induce vomiting unless directed by

medical personnel.[5][6] For conscious

individuals, vomiting may be induced under

medical guidance.[3][4] 2. Have the person rinse

their mouth thoroughly with water. 3. Have the

person drink 2-4 cupfuls of water. 4. Seek

immediate medical advice.[5][6]

Spill and Disposal Procedures
Spill Response Plan:

Evacuate: Clear the area of all non-essential personnel.

Protect: Responders must wear the full PPE detailed in Section 1, including a particulate

filter respirator.[3]

Contain: Prevent the spilled material from entering the environment, surface water, or sewer

systems.[3][6][9]
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Clean-Up:

To avoid dust dispersal, use wet sweeping or vacuuming methods.[6][9]

Sweep the spilled substance into covered, sealable containers.[3][4]

Carefully collect any remaining residue.[3]

Decontaminate: Wash the spill area with soap and water.[10]

Disposal Plan:

All waste, including contaminated materials and empty containers, must be treated as

hazardous waste.

Disposal should be carried out in accordance with the provisions of the Basel Convention on

the Control of Transboundary Movements of Hazardous Wastes and Their Disposal.[6][9]

The recommended disposal method is high-temperature incineration, potentially requiring an

afterburner and an alkaline scrubber.[11]

Empty containers should be triple-rinsed (if applicable) and disposed of in a sanitary landfill

or by incineration.[6][9][12] Do not reuse empty containers.[13]

Contact your local or state environmental agency or a licensed hazardous waste disposal

facility for specific guidance.[13]

Quantitative Toxicity Data
The following table summarizes key toxicity values for Binapacryl. It is classified as highly

toxic to mammals and very toxic to aquatic organisms.[1][3]
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Metric Value Reference Classification

Acute Oral LD50 (Rat) 58 mg/kg body weight
WHO Class II (Moderately

Hazardous)[5][6]

Acute Dermal LD50 (Rat) 750 mg/kg body weight EU: Toxic[5][6]

Fish LC50 (96 hr) 0.04 – 0.06 mg/L Highly Toxic to Fish[9]

UN Hazard Class 6.1 (Poisonous Substance) UN GHS Criteria[3][6]

UN Packing Group III (Harmful substance) UN GHS Criteria[3]

Emergency Spill Response Workflow
The following diagram illustrates the step-by-step workflow for responding to a Binapacryl spill.
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Spill Occurs

1. Evacuate Area
(Non-essential personnel)

2. Don Full PPE
(Respirator, Gloves, Goggles, Clothing)

3. Contain Spill
(Prevent spread to drains/environment)

4. Clean Up Spill
(Use wet sweep/vacuum)

5. Collect Waste
(Place in sealable, labeled containers)

6. Decontaminate Area
(Wash with soap and water)

7. Dispose of Waste
(Follow hazardous waste protocols)

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a Binapacryl spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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